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Compound of Interest

Compound Name: Ethyl 2-Chloro-4-iodobenzoate
CAS No.: 92712-69-1
Cat. No.: B1610674
Get Quote
. J

Executive Summary & Chemical Identification

Ethyl 2-Chloro-4-iodobenzoate (CAS: 92712-69-1) represents a specific class of halogenated
aromatic esters commonly used as intermediates in pharmaceutical synthesis.[1] Unlike
standard organic waste, this compound contains two distinct halogens—Chlorine (Cl) and
lodine (I)—bound to an aromatic ring.

Operational Criticality: Improper disposal of this compound into general "Organic Solvent"
streams is a frequent compliance failure. The presence of lodine requires specific incineration
protocols to prevent the release of corrosive Hydrogen lodide (HI) gas and purple iodine
vapors, which can damage standard incinerator scrubbers and violate emission standards.
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Chemical Parameter Specification

Chemical Name Ethyl 2-Chloro-4-iodobenzoate

CAS Number 92712-69-1

Molecular Formula CoHsCIIO2

Hazard Class Halogenated Organic (Irritant)

Physical State Solid or Viscous Liquid (Purity dependent)

Hazard Assessment & Mechanism

Before handling waste, researchers must understand the causality of the hazards to implement

self-validating safety systems.

The "Why" Behind the Protocol

e Halogen Load: Upon thermal decomposition (incineration), this compound releases
Hydrogen Chloride (HCI) and Hydrogen lodide (HI). HI is significantly more corrosive and
heavier than HCI, requiring high-temperature incineration with caustic scrubbing.

» Hydrolysis Risk: As an ester, contact with strong acids or bases in a waste container can
trigger hydrolysis, releasing 2-chloro-4-iodobenzoic acid and ethanol. This reaction is
exothermic and can pressurize sealed waste containers.

» Toxicology: The compound is an Irritant (H315, H319, H335).[2] Dust or vapor inhalation

triggers respiratory inflammation.

Disposal Workflow (Decision Matrix)

The following logic gate ensures the compound is routed to the correct waste stream.
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Waste Generation:
Ethyl 2-Chloro-4-iodobenzoate

Physical State?
Dissolved

Solid/Powder Solution / Reaction Mixture

Critical Logic: Allisolutions default to Halogenated Stream due to solute
I

Solid / Pure Substance Is Solvent Halogenated?

Yes (DCM, Chloroform)/No (Ethyl Acetate, Hexane)

Stream A: Solid Hazardous
(Halogenated)

Stream B: Liquid Halogenated
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Select Container:
HDPE or Amber Glass

Labeling:
‘Halogenated Organic Waste'
List: Chlorine & lodine Content

EHS Pickup / Incineration
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Figure 1: Decision matrix for routing Ethyl 2-Chloro-4-iodobenzoate waste. Note that even if
dissolved in a non-halogenated solvent (e.g., Ethyl Acetate), the presence of the solute
mandates the "Halogenated" waste stream.

Step-by-Step Disposal Protocol
Phase 1: Segregation (The Golden Rule)

Do NOT mix this compound with:
o Oxidizers: (e.g., Peroxides, Nitric Acid) — Risk of liberating free lodine gas (

), which is toxic and corrosive.

e Agueous Basic Solutions: (e.g., NaOH waste) — Risk of rapid hydrolysis and heat generation.

Phase 2: Containerization

o Material: Use High-Density Polyethylene (HDPE) or Amber Glass.

o Why? Amber glass protects the iodine-carbon bond from photodegradation (homolytic
cleavage), which can darken the waste and increase internal pressure.

o Headspace: Leave at least 10% headspace to accommodate potential thermal expansion or
slow off-gassing.

Phase 3: Labeling Compliance

The label must be explicit to prevent rejection by the waste management vendor.
e Primary Tag: HAZARDOUS WASTE.[3]

o Chemical Constituents: Must list "Ethyl 2-Chloro-4-iodobenzoate" fully. Do not use
abbreviations like "ECIB".

e Hazard Checkboxes: Check "Irritant” and "Toxic".

 Critical Note: Add a comment: "Contains Organic lodine" (This alerts the incineration plant to
adjust scrubber pH).

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1610674/docs?utm_src=pdf-body#proper-disposal-procedures-ethyl-2-chloro-4-iodobenzoate
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1610674/docs?utm_src=pdf-body#proper-disposal-procedures-ethyl-2-chloro-4-iodobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Emergency Procedures: Spill Management

In the event of a spill outside the fume hood:

Scenario Protocol

1. Isolate: Evacuate immediate area if dust is
visible.2. PPE: Don double nitrile gloves and
N95/P100 respirator.3. Clean: Cover with wet

Solid Spill paper towels to prevent dust, then scoop into a
wide-mouth jar.4. Decon: Wash surface with
soap and water; do not use bleach (oxidizer
risk).

1. Absorb: Use vermiculite or sand. Do not use

combustible materials (sawdust) if the solvent is
Liquid Spill flammable.2. Collect: Scoop into a sealed

bag/container.3. Ventilate: Allow fume hood to

run at max flow if spill is internal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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